Cas no 794461-69-1 ([2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID)

[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID structure
794461-69-1 structure
Product Name:[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
CAS No:794461-69-1
MF:C8H10BNO4
MW:194.980302333832
CID:1797130
PubChem ID:49760504
Update Time:2025-04-21

[2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID Chemical and Physical Properties

Names and Identifiers

    • [2-(ETHOXYCARBONYL)PYRIDIN-4-YL]BORONIC ACID
    • (2-ethoxycarbonylpyridin-4-yl)boronic acid
    • (2-(Ethoxycarbonyl)pyridin-4-yl)boronic acid
    • SY340532
    • 794461-69-1
    • AKOS006304111
    • SCHEMBL15648285
    • DTXSID30678231
    • 2-(ETHOXYCARBONYL)PYRIDINE-4-BORONIC ACID
    • MFCD10696643
    • DB-420025
    • G61280
    • (2-(Ethoxycarbonyl)pyridin-4-yl)boronicacid
    • AB57828
    • 2-(ETHOXYCARBONYL)PYRIDIN-4-YLBORONIC ACID
    • Inchi: 1S/C8H10BNO4/c1-2-14-8(11)7-5-6(9(12)13)3-4-10-7/h3-5,12-13H,2H2,1H3
    • InChI Key: RUURJSHMPFVDQC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(B(O)O)C=CN=1)=O)CC

Computed Properties

  • Exact Mass: 195.07
  • Monoisotopic Mass: 195.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.6A^2

Experimental Properties

  • PSA: 79.65000
  • LogP: -1.06190
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